(E)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H13N3OS2/c1-10-6-5-9-13-14(10)20(2)17(23-13)19-15(21)16-18-11-7-3-4-8-12(11)22-16/h3-9H,1-2H3
• InChI Key: KJIDXIYIYZLLHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=NC(=O)C3=NC4=CC=CC=C4S3)N2C
• Molecular Formula: C17H13N3OS2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1005937-37-0

Description

(E)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide is a compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMBT and has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Chemosensors for Cyanide Anions

Compounds related to (E)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide, such as coumarin benzothiazole derivatives, have been studied for their ability to detect cyanide anions. These compounds undergo a Michael addition reaction with cyanide, leading to observable color changes and fluorescence quenching, useful for sensing applications (Wang et al., 2015).

Antibacterial Activity

Research into analogs of benzo[d]thiazole derivatives, including compounds similar to the one , has shown promising antibacterial activity. Specifically, certain derivatives demonstrated significant effectiveness against bacteria such as Staphylococcus aureus and Bacillus subtilis. These findings suggest potential applications in developing new antibacterial agents (Palkar et al., 2017).

Synthesis of Novel Benzamides

The synthesis of novel N -(3-(2-benzo(d)thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides, related to the compound , has been achieved. This research contributes to the field of organic chemistry, particularly in the development of new synthetic methods for complex organic compounds (Saeed & Rafique, 2013).

Stem Cell Research

Certain thiazole derivatives have shown to improve the generation of human induced pluripotent stem cells (iPSCs) from human fibroblasts. This suggests potential applications in stem cell research, offering a promising avenue for regenerative medicine (Ries et al., 2013).

Anti-Inflammatory Properties

Thiazole and benzothiazole derivatives have been identified as selective cannabinoid CB2 agonists with anti-inflammatory properties. These compounds, including those structurally similar to this compound, offer potential therapeutic applications in treating inflammation-related conditions (Ghonim et al., 2019).

Environmental Chemistry

The synthesis of thiazole derivatives in water, using an environmentally benign method, has been explored. This research is significant for developing sustainable chemical synthesis methods, reducing the environmental impact of chemical manufacturing (Saini et al., 2019).